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Compound of Interest

Compound Name: Boscalid-5-hydroxy

Cat. No.: B1459923 Get Quote

This technical guide provides a detailed overview of the chemical properties, metabolic

formation, analytical methodologies, and mechanism of action related to Boscalid-5-hydroxy.

This compound is the primary hydroxylated metabolite of Boscalid, a widely used succinate

dehydrogenase inhibitor (SDHI) fungicide.

While extensive data exists for the parent compound, Boscalid, specific experimental

physicochemical data for its 5-hydroxy metabolite is not broadly available in the public domain.

This guide compiles the known information for Boscalid-5-hydroxy and includes data for the

parent compound for context and comparison.

Chemical and Physical Properties
Boscalid-5-hydroxy, also known as M510F01 in metabolic studies, is formed through the

hydroxylation of the biphenyl ring of Boscalid. This transformation is a key step in the phase I

biotransformation of the parent fungicide.

Table 1: Chemical Identity of Boscalid-5-hydroxy
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Property Value

IUPAC Name
2-chloro-N-[2-(4-chlorophenyl)-4-
hydroxyphenyl]pyridine-3-carboxamide

Synonyms

2-Chloro-N-(4'-chloro-5-hydroxy[1,1'-

biphenyl]-2-yl)-3-pyridinecarboxamide;

M510F01

CAS Number 661463-87-2

Molecular Formula C₁₈H₁₂Cl₂N₂O₂

Molecular Weight 359.21 g/mol

InChI Key GLTMLPGXPMAIOI-UHFFFAOYSA-N

Canonical SMILES
C1=CC(=C(C=C1Cl)C2=C(C=C(C=C2)O)NC(=

O)C3=C(N=CC=C3)Cl)

| Physical State | Solid |

Table 2: Physicochemical Properties of Boscalid (Parent Compound) Note: This data pertains

to the parent compound, Boscalid, as specific experimental values for Boscalid-5-hydroxy are

not readily available.

Property Value

Melting Point 142.8 - 143.8 °C

Boiling Point Decomposes before boiling (approx. 300 °C)

Water Solubility 4.6 mg/L (at 20 °C)

pKa Does not dissociate in water

Vapor Pressure 7 x 10⁻⁹ hPa (at 20 °C)

| Log P (Octanol-Water Partition Coefficient) | 2.96 |

Metabolic Formation of Boscalid-5-hydroxy
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Boscalid-5-hydroxy is the principal Phase I metabolite of Boscalid in various organisms. The

metabolic transformation involves the hydroxylation of the diphenyl ring, a reaction primarily

catalyzed by the cytochrome P450 family of enzymes. This process increases the polarity of

the molecule, facilitating its further conjugation and excretion.

Figure 1: Metabolic pathway of Boscalid to Boscalid-5-hydroxy.

Experimental Protocols
A direct, scalable chemical synthesis protocol for Boscalid-5-hydroxy is not widely published,

as it is primarily characterized as a metabolite. Its preparation for use as an analytical standard

typically involves specialized synthesis or isolation from in vivo or in vitro metabolism studies.

The synthesis of the parent compound, Boscalid, is well-documented and generally follows a

three-step process[1]:

Suzuki Coupling: 2-chloro-1-nitrobenzene is coupled with 4-chlorophenylboronic acid using a

palladium catalyst to form the 4'-chloro-2-nitro-1,1'-biphenyl intermediate.

Nitro Group Reduction: The nitro group of the intermediate is reduced to an amine, typically

through hydrogenation, to yield 2-amino-4'-chloro-1,1'-biphenyl.

Amidation: The resulting aminobiphenyl is reacted with 2-chloronicotinoyl chloride to form the

final Boscalid product[1].

The quantification of Boscalid-5-hydroxy, along with the parent compound, is crucial for

residue analysis and metabolism studies. The standard method involves liquid chromatography

coupled with tandem mass spectrometry (LC-MS/MS), which provides high sensitivity and

specificity.

Objective: To extract and quantify Boscalid and Boscalid-5-hydroxy (M510F01) from a water

sample.

Materials:

Water sample

Solid Phase Extraction (SPE) cartridges (e.g., C18)
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Methanol, HPLC grade

Acetonitrile, HPLC grade

Formic acid

Reference standards for Boscalid and Boscalid-5-hydroxy

LC-MS/MS system with an electrospray ionization (ESI) source

Protocol:

Sample Preparation:

Acidify 100 mL of the water sample with formic acid to a pH of ~3.

Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of acidified

deionized water.

Solid Phase Extraction (SPE):

Load the prepared water sample onto the SPE cartridge at a flow rate of approximately 5

mL/min.

Wash the cartridge with 5 mL of deionized water to remove interfering substances.

Dry the cartridge under a vacuum or with a stream of nitrogen for 10 minutes.

Elution:

Elute the analytes from the cartridge with 5 mL of methanol into a collection tube.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitution:

Reconstitute the dried residue in 1 mL of a methanol/water (80:20, v/v) solution.
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Vortex the sample to ensure complete dissolution and transfer to an autosampler vial for

analysis.

LC-MS/MS Analysis:

LC Column: C18 column (e.g., 2.1 mm x 100 mm, 5 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Methanol with 0.1% formic acid.

Gradient: A suitable gradient to separate the parent and metabolite (e.g., start at 30% B,

ramp to 95% B).

Ionization: ESI in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion

transitions for both Boscalid and Boscalid-5-hydroxy.

Figure 2: General workflow for the analysis of Boscalid-5-hydroxy.

Mechanism of Action of Parent Compound
Boscalid-5-hydroxy is a metabolite and its primary relevance is in toxicological and residue

assessments. The fungicidal activity originates from the parent compound, Boscalid, which

functions as a Succinate Dehydrogenase Inhibitor (SDHI)[1][2].

Boscalid targets Complex II of the mitochondrial electron transport chain[2][3]. It specifically

binds to the ubiquinone-binding site (Q-site) of the succinate dehydrogenase enzyme complex.

This binding action blocks the oxidation of succinate to fumarate, which is a critical step in the

Krebs cycle. The inhibition halts the transfer of electrons to ubiquinone, thereby disrupting

cellular respiration and leading to a severe depletion of ATP. This energy collapse ultimately

results in the inhibition of fungal spore germination and mycelial growth[1][4].

Figure 3: Inhibition of Complex II by Boscalid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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